Cas no 216008-29-6 (2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine)

• Product Name: 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine
• CAS No: 216008-29-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD22371138
• CID: 1061876
• PubChem ID: 18387477
• Update Time: 2025-06-10

2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine
• 2,3,4,5-Tetrahydro-7
• 7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• XLSJIONOSGAQDN-UHFFFAOYSA-N
• AT15583
• 216008-29-6
• SCHEMBL3353230
• 7-Nitro-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine
• SB35435
• 7-NITRO-2,3,4,5-TETRAHYDROBENZO[F][1,4]OXAZEPINE
• DB-318336
• EN300-199931

• MDL： MFCD22371138
• Inchi： 1S/C9H10N2O3/c12-11(13)8-1-2-9-7(5-8)6-10-3-4-14-9/h1-2,5,10H,3-4,6H2
• InChI Key： XLSJIONOSGAQDN-UHFFFAOYSA-N
• SMILES： O1CCNCC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.1Ų

Additional information on 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine

Introduction to 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine (CAS No. 216008-29-6)

2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine, with the CAS number 216008-29-6, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine includes a benzene ring fused with an oxazine ring and a nitro group at the 7-position, contributing to its unique chemical and biological properties.

The synthesis of 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed method that significantly improved the synthetic route's efficiency and environmental sustainability.

In terms of its biological activity, 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound exhibits potent serotonin reuptake inhibition (SRI) properties. A study conducted by researchers at the University of California in 2020 found that 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine effectively reduced depressive-like behaviors in animal models without causing significant side effects. These findings suggest that this compound could be a promising candidate for the development of novel antidepressant drugs.

Beyond its antidepressant properties, 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine has also shown potential in other therapeutic areas. For example, it has been studied for its anti-inflammatory effects. A recent study published in the Inflammation Research journal in 2022 reported that this compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This anti-inflammatory activity could make it useful in treating conditions like rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine have also been evaluated to assess its suitability for clinical development. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further explore the therapeutic potential of 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. The ongoing Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

In conclusion, 2,3,4,5-Tetrahydro-7-nitro-1,4-benzoxapine (CAS No. 216008-29-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.